Cas no 29091-40-5 (4-Methyl-2,1,3-benzoxadiazole)

• Product Name: 4-Methyl-2,1,3-benzoxadiazole
• CAS No: 29091-40-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD00100600
• CID: 240226
• PubChem ID: 584114
• Update Time: 2025-06-07

4-Methyl-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzo[c][1,2,5]oxadiazole
• 2,1,3-Benzoxadiazole,4-methyl-
• 4-Methyl-Benzo(1,2,5)Oxadiazole
• 2,1,3-Benzoxadiazole,4-methyl
• 4-Methyl-2,1,3-benzoxadiazole
• 4-Methyl-benz[1,2,5]oxadiazol
• 4-methyl-benz[1,2,5]oxadiazole
• 4-methyl-benzo[1,2,5]oxadiazole
• 4-Methyl-benzofurazan
• 2,1,3-Benzoxadiazole, 4-methyl-
• 4-Methylbenzofurazan
• methylbenzfurazan
• AMBZ0246
• PTXJEYIAUIOTSH-UHFFFAOYSA-N
• 4-Methyl-2,1,3-benzoxadiazole #
• 6202AJ
• AM85704
• TRA0036599
• SY011026
• AB0
• 4-methyl-2, 1, 3-benzoxadiazole
• 29091-40-5
• AKOS006229612
• AS-31337
• CS-0058599
• SCHEMBL762439
• DTXSID10342741
• A876528
• CHEBI:194893
• 4-Methyl-2,1,3-benzoxadiazole, AldrichCPR
• FT-0744175
• MFCD00100600
• 4-Methylbenzo[1,2,5]oxadiazole
• 4-Methyl-2 pound not1 pound not3-benzoxadiazole
• EN300-85133
• DB-068064

• MDL： MFCD00100600
• Inchi： 1S/C7H6N2O/c1-5-3-2-4-6-7(5)9-10-8-6/h2-4H,1H3
• InChI Key： PTXJEYIAUIOTSH-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.5

Experimental Properties

• Density: 1.229
• Boiling Point: 209.2 ºC
• Flash Point: 82.0 ºC
• PSA: 38.92000
• LogP: 1.53120

4-Methyl-2,1,3-benzoxadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles